1-(2,5-difluoro-4-methoxyphenyl)-5-propyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(2,5-difluoro-4-methoxyphenyl)-5-propylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H14F2N2O3/c1-3-4-11-8(14(19)20)7-17-18(11)12-5-10(16)13(21-2)6-9(12)15/h5-7H,3-4H2,1-2H3,(H,19,20)
• InChI Key: VWNOKSBSZGVZQS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=NN1C2=CC(=C(C=C2F)OC)F)C(=O)O
• Molecular Formula: C14H14F2N2O3
• Molecular Weight: 296.27 g/mol

Description

1-(2,5-difluoro-4-methoxyphenyl)-5-propyl-1H-pyrazole-4-carboxylic acid, commonly known as DFP-10825, is a novel chemical compound that has gained much attention in the scientific community due to its potential therapeutic applications. DFP-10825 belongs to the class of pyrazole carboxylic acids and has been found to exhibit potent anti-inflammatory and analgesic effects.

Scientific Research Applications

Synthesis and Structural Analysis

Research in the field often focuses on synthesizing novel pyrazole derivatives and characterizing their molecular structures. For example, studies on compounds like "3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid" and its methyl ester have highlighted the importance of regiospecific synthesis and the role of X-ray crystallography in confirming molecular structures (Kumarasinghe, Hruby, & Nichol, 2009). Such research lays the groundwork for understanding the chemical and physical properties of pyrazole derivatives, including those with specific substituents like difluoro and methoxy groups.

Molecular Conformation and Hydrogen Bonding

The molecular conformation and hydrogen bonding patterns of pyrazole derivatives are also areas of interest. Studies on compounds such as "1-Phenyl-1H-pyrazole-3,4-dicarboxylic acid" and related derivatives have elucidated complex hydrogen-bonded framework structures, contributing to our understanding of the intermolecular interactions that dictate the solid-state properties of these compounds (Asma et al., 2018).

Nonlinear Optical Properties and Theoretical Studies

Further, the nonlinear optical properties and theoretical evaluations of pyrazole derivatives, as explored in compounds like "3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid," highlight the potential applications of these molecules in materials science and photonics (Tamer et al., 2015). These studies often combine experimental techniques with computational methods to predict and understand the electronic properties of pyrazole derivatives.